Cas no 2228521-47-7 (methyl 3-(2-bromo-5-cyanophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-bromo-5-cyanophenyl)-3-hydroxypropanoate
• CAS No: 2228521-47-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 5903674
• PubChem ID: 165687051
• Update Time: 2023-12-27

methyl 3-(2-bromo-5-cyanophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-5-cyanophenyl)-3-hydroxypropanoate
• 2228521-47-7
• EN300-1935502

• Inchi： 1S/C11H10BrNO3/c1-16-11(15)5-10(14)8-4-7(6-13)2-3-9(8)12/h2-4,10,14H,5H2,1H3
• InChI Key： XRYYYXMSUQNRMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 282.98441g/mol
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3Ų